molecular formula C19H26N2OS B608360 KM10103 CAS No. 883023-03-8

KM10103

Cat. No. B608360
CAS RN: 883023-03-8
M. Wt: 330.49
InChI Key: WPXRUUMUUGRZGQ-MYUHZXPASA-N
Attention: For research use only. Not for human or veterinary use.
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Description

KM10103 is a potent β-cell protector. KM10103 exhibits β-cell-protective activities against ER stress. Endoplasmic reticulum (ER) stress plays an important role in the decline in pancreatic β cell function and mass observed in type 2 diabetes.

Scientific Research Applications

Neutrino Telescope Development

  • KM3NeT Neutrino Telescope

    The development of the KM3NeT neutrino telescope represents a significant application of scientific research. This deep submarine research infrastructure in the Mediterranean Sea aims to host a multi-cubic-kilometre neutrino telescope. It provides continuous connectivity for long-term deep-sea scientific measurements in geo- and biological sciences, complementing the cubic-kilometre IceCube telescope at the South Pole in terms of field of view and sensitivity (Katz, 2011).

  • Deep-Sea Deployment and Research Infrastructure

    The KM3NeT project involves the installation of hundreds of networked moorings—detection units or strings—equipped with optical instrumentation in the Mediterranean Sea. This infrastructure not only facilitates neutrino detection but also serves as a platform for marine biology, oceanography, and geophysics research (The KM3NeT Collaboration et al., 2020).

  • Physics Sensitivity and Astroparticle Physics Research

    The physics sensitivity of the KM3NeT neutrino telescope is a key aspect of scientific research. This telescope will enable the study of neutrino oscillations, high-energy neutrino astronomy, and the investigation of fundamental questions in particle physics and astrophysics, including the nature of dark matter and the study of relic particles in cosmic radiation (Spurio, 2012).

Knowledge Management in Scientific Research

  • KM as an Enabler in Pharmaceutical Quality System

    In the pharmaceutical sector, knowledge management (KM) has been identified as a key enabler in the pharmaceutical quality system (PQS). It supports and improves product and process across the pharmaceutical product life cycle, linking with ICH Q10, ICH Q11, and ICH Q12 for enhanced knowledge transfer (Lipa, Greene, & Calnan, 2020).

  • Bibliometric Analysis in KM

    A bibliometric overview of academic research on KM in business and management areas reveals its wide acceptance and growth in the scientific community. This includes performance analysis and science mapping, providing insights into the most relevant research in the field (Gaviria-Marin, Merigó, & Baier-Fuentes, 2019).

  • KM Tools in Multidisciplinary Teams

    The use of KM and communication tools in multidisciplinary teams engaged in scientific research, such as environmental impact statements, is crucial. Successful implementation of these tools depends on various factors including system requirements alignment with project needs and user training (Flynn, Brown, & Krieg, 2009).

properties

CAS RN

883023-03-8

Product Name

KM10103

Molecular Formula

C19H26N2OS

Molecular Weight

330.49

IUPAC Name

1-((3s,5s,7s)-adamantan-1-yl)-3-(2-(methylthio)benzyl)urea

InChI

InChI=1S/C19H26N2OS/c1-23-17-5-3-2-4-16(17)12-20-18(22)21-19-9-13-6-14(10-19)8-15(7-13)11-19/h2-5,13-15H,6-12H2,1H3,(H2,20,21,22)/t13-,14+,15-,19?

InChI Key

WPXRUUMUUGRZGQ-MYUHZXPASA-N

SMILES

O=C(NCC1=CC=CC=C1SC)NC23C[C@H]4C[C@@H](C3)C[C@H](C4)C2

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

synonyms

KM-10103;  KM 10103;  KM10103.

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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